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Executive Summary

Delta-Dodecalactone (d-dodecalactone) is a naturally occurring, 12-carbon aliphatic lactone
found in various fruits and dairy products.[1][2][3] It is a significant compound in the flavor and
fragrance industries, valued for its creamy, fruity, and peach-like sensory profile.[1][2][4][5]
Structurally, it is a six-membered cyclic ester (a delta-lactone) featuring a single chiral center,
which gives rise to two distinct enantiomers, (R)- and (S)-d-dodecalactone. These
stereoisomers possess unique organoleptic properties, making their stereoselective synthesis a
key area of research. This guide provides a comprehensive overview of the chemical structure,
physicochemical properties, stereocisomerism, synthesis protocols, and analytical
characterization of 8-dodecalactone.

Chemical Structure and Identification

0-Dodecalactone is systematically known as 6-heptyltetrahydro-2H-pyran-2-one.[1][6][7] The
structure consists of a tetrahydropyran-2-one ring with a heptyl substituent at the sixth position.
This six-membered ring classifies it as a delta-lactone, formed from the intramolecular
esterification of 5-hydroxydodecanoic acid.[1][7]

Chemical Structure Diagram
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Caption: 2D structure of d-Dodecalactone (Chiral center at C5/C6 position).
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ble 1: Chemical Identii

Identifier Value Reference

IUPAC Name 6-heptyloxan-2-one [6][8]

5-Dodecanolide, 6-
Heptyltetrahydro-2H-pyran-2-

Synonyms PYISTAIVATD-erbyre [1]i61(e]
one, 5-Hydroxydodecanoic

acid d-lactone

CAS Number 713-95-1 [1][6][8]
Molecular Formula C12H2202 (11618191
Molecular Weight 198.30 g/mol [1161[8]
FEMA Number 2401 [1][6]

EC Number 211-932-4 [1][6]

Physicochemical Properties

d-Dodecalactone is a colorless to pale yellow viscous liquid at room temperature.[1][6] It is
characterized by a powerful, fruity, and oily odor, often described as peach- or coconut-like.[1]
[5] It is insoluble in water but soluble in organic solvents like alcohol and oils.[5][6]

Table 2: Quantitative Physicochemical Data
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Property Value Reference
Appearance Colorless to pale yellow liquid [1112]
Melting Point -12 °C [5][6][10]

- ) 285-290 °C (at 760 mmHg);
Boiling Point [1][5][10]
140-141 °C (at 1 mmHg)

Density 0.942 - 0.950 g/mL at 25 °C [51[6]

Refractive Index 1.455 - 1.462 at 20 °C [1][2][6]

Flash Point >100 °C [1]

Vapor Pressure 0.132 Paat 25 °C [5]
Stereoisomerism

The chemical structure of d-dodecalactone possesses a single stereocenter at the C-6 position
(the carbon atom in the ring bonded to both an oxygen and the heptyl group).[7][10] This
chirality results in the existence of two non-superimposable mirror-image isomers, or
enantiomers: (R)-d-dodecalactone and (S)-d-dodecalactone. Commercially available &-
dodecalactone is often a racemic mixture of both enantiomers.[1]

The enantiomers exhibit distinct sensory properties, which is a common phenomenon in chiral
flavor and fragrance compounds. This highlights the critical role of stereochemistry in molecular
recognition by olfactory receptors.[7]

Caption: Relationship between racemic d-dodecalactone and its enantiomers.

Table 3: Properties of 6-Dodecalactone Stereoisomers
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Stereoisomer Sensory Profile Reference

Described as having a more
(R)-6-Dodecalactone intense, fruity, and peach-like [7]

aroma.

Characterized by a softer,
(S)-6-Dodecalactone sweeter, and more apricot-like [7]

fragrance.

Possesses a coconut-fruity,
(+)-06-Dodecalactone buttery aroma. Optical rotation [11][12]

of +35 to +50 degrees.

(Note: The (+) designation typically corresponds to the (R)-enantiomer for this compound, but
absolute configuration should be confirmed by analytical data.)

Experimental Protocols

The synthesis of d-dodecalactone can be achieved through chemical methods or
biotechnological routes. The industrial standard often involves the Baeyer-Villiger oxidation of a
cyclic ketone precursor.[1][10][13] Biotechnological methods are gaining prominence as they
offer stereoselectivity and a "natural” label for the product.[11][14][15]

Chemical Synthesis: Baeyer-Villiger Oxidation

This classic method involves the oxidation of 2-heptylcyclopentanone with a peracid (e.g., m-
chloroperbenzoic acid, MCPBA) or hydrogen peroxide with a catalyst, which inserts an oxygen
atom into the ring to form the lactone.[1][10][13][16]

General Methodology:

e Reaction Setup: A solution of 2-heptylcyclopentanone is prepared in a suitable aprotic
solvent (e.g., dichloromethane) in a reaction vessel equipped with a stirrer and temperature
control.

» Oxidant Addition: The oxidizing agent (e.g., peracid) is added portion-wise or dropwise to the
ketone solution, maintaining a controlled temperature (typically low, e.g., 0-25 °C) to manage
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the exothermic reaction.

Reaction Monitoring: The progress of the reaction is monitored by analytical techniques such
as Thin-Layer Chromatography (TLC) or Gas Chromatography (GC) to determine the
consumption of the starting material.

Workup: Once the reaction is complete, the mixture is quenched (e.g., with a sodium sulfite
solution to destroy excess oxidant). The organic layer is separated, washed sequentially with
a basic solution (e.g., sodium bicarbonate) to remove acidic byproducts and then with brine.

Purification: The organic layer is dried over an anhydrous salt (e.g., MgSOa), filtered, and the
solvent is removed under reduced pressure. The crude product is then purified by vacuum
distillation to yield high-purity d-dodecalactone.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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and-stereoisomers]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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